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154-23-4; 159761-73-6; 16198-00-

8; 321-01-7; 4211-28-3; 5323-80-8

Cat. No.: B15604641

Get Quote

This guide provides a detailed comparison of catechin content across various tea types,

including green, black, oolong, and white tea. The data presented is intended for researchers,

scientists, and professionals in drug development, offering a comprehensive overview

supported by experimental data and methodologies. The processing method significantly

influences the catechin composition of tea, with green tea generally retaining the highest

concentrations due to minimal oxidation.

The primary catechins found in tea are (-)-epigallocatechin-3-gallate (EGCG), (-)-

epigallocatechin (EGC), (-)-epicatechin-3-gallate (ECG), and (-)-epicatechin (EC). EGCG is

often the most abundant and is recognized for its significant antioxidant properties[1][2][3].

Black tea undergoes fermentation, a process that causes the oxidative degradation of

catechins, resulting in lower levels of these compounds compared to green tea[4]. White tea is

minimally processed, which helps in preserving a high catechin content[5].
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The following table summarizes the quantitative data of major catechins found in different

varieties of tea. The values are presented as milligrams per gram (mg/g) of dry tea leaves and

are compiled from various studies to provide a comparative overview.

Tea Variety

Epigallocat
echin-3-
gallate
(EGCG)
(mg/g)

Epigallocat
echin (EGC)
(mg/g)

Epicatechin
-3-gallate
(ECG)
(mg/g)

Epicatechin
(EC) (mg/g)

Total
Catechins
(mg/g)

Green Tea
23.29 -

135.4[1][2]

~19% of total

catechins[6]

~13% of total

catechins[6]

~6% of total

catechins[6]

Up to

203.2[3]

Black Tea < 30[6]

Higher than

EGCG in

some

cases[1]

Present[4] Present[4] ~63.3[1]

White Tea

5.23 - 9.49

g/100g (52.3

- 94.9 mg/g)

[6]

Present Present

Higher than

other tea

types[7]

7.94 - 16.56

g/100g (79.4

- 165.6 mg/g)

[6]

Oolong Tea
Lower than

green tea[3]
Present Present Present

Lower than

green tea[7]

Note: The concentrations can vary significantly based on the specific cultivar, growing

conditions, harvesting time, and processing techniques.

Experimental Protocols
The quantification of catechins in tea is predominantly performed using High-Performance

Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) detection.[4][8] This method

allows for the separation, identification, and quantification of individual catechin compounds.

1. Sample Preparation: Catechin Extraction

A common method for extracting catechins from tea leaves involves solvent extraction.
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Objective: To extract catechins from dried tea leaves into a liquid solvent for analysis.

Procedure:

Weigh 1 gram of dried tea leaves.

Place the leaves in 10 mL of an 80:20 methanol:water solution.[4]

Allow the mixture to stand for one hour to ensure sufficient extraction.

Separate the liquid supernatant from the solid tea leaf material.

Dilute the supernatant (e.g., 1:10) with a 50:50 methanol:water solution before analysis.[4]

Alternative Solvents: Other solvents like ethanol (60-70%) can also be used for extraction by

maceration.[9][10]

2. HPLC Analysis

Objective: To separate and quantify the individual catechins in the prepared extract.

Instrumentation: A standard HPLC system equipped with a UV detector is used.[5][9]

Chromatographic Conditions:

Column: A C18 reversed-phase column is frequently used (e.g., Agilent Technologies

Microsorb-MV-150, 150 mm length, 4.6 mm diameter, 5 µm particle size).[9][10]

Mobile Phase: A gradient elution is typically employed using a mixture of two solvents. For

example:

Solvent A: Water with 0.1% formic acid.[4]

Solvent B: Methanol with 0.1% formic acid.[4]

Flow Rate: A typical flow rate is around 420 µL/min.[4]

Detection: UV detection is set at a wavelength of 275 nm or 280 nm for optimal

absorbance of catechins.[1][4]
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Quantification:

External Standard Method: Calibration curves are generated using standard solutions of

known concentrations for each catechin (e.g., Catechin, Epicatechin, EGCG).[5]

The concentration of each catechin in the tea sample is determined by comparing its

peak area in the chromatogram to the calibration curve.[11]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the analysis of catechin content in

tea samples.
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Caption: Experimental workflow for catechin quantification in tea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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